Cas no 2229637-01-6 (methyl 3-(3,5-dichlorophenyl)-3-hydroxypropanoate)

Methyl 3-(3,5-dichlorophenyl)-3-hydroxypropanoate is a chlorinated aromatic ester with a hydroxyl functional group, offering versatility in synthetic organic chemistry. Its structure, featuring both an ester and a benzylic hydroxyl group, makes it a valuable intermediate for pharmaceuticals, agrochemicals, and specialty chemical synthesis. The dichlorophenyl moiety enhances stability and reactivity in electrophilic and nucleophilic transformations. The hydroxyl group allows for further functionalization, such as oxidation or substitution, while the ester group provides a handle for hydrolysis or transesterification. This compound is particularly useful in constructing complex molecules due to its balanced reactivity and compatibility with various reaction conditions. Proper handling is advised due to potential sensitivity to moisture and strong acids/bases.

methyl 3-(3,5-dichlorophenyl)-3-hydroxypropanoate structure

2229637-01-6 structure

Product Name:methyl 3-(3,5-dichlorophenyl)-3-hydroxypropanoate

CAS No:2229637-01-6

MF:C₁₀H₁₀Cl₂O₃

MW:249.090601444244

CID:6505185

PubChem ID:19770351

Update Time:2025-11-03

methyl 3-(3,5-dichlorophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

- methyl 3-(3,5-dichlorophenyl)-3-hydroxypropanoate
- SCHEMBL8770904
- 2229637-01-6
- EN300-1984745
- Inchi： 1S/C10H10Cl2O3/c1-15-10(14)5-9(13)6-2-7(11)4-8(12)3-6/h2-4,9,13H,5H2,1H3
- InChI Key： TZQILJFORPNKIL-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=C(C=1)C(CC(=O)OC)O)Cl

Computed Properties

Exact Mass: 248.0006996g/mol
Monoisotopic Mass: 248.0006996g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 46.5Å²

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